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Compound of Interest

Compound Name: NMP-ACA

CAS No.: 103296-32-8

Cat. No.: B1668830

Get Quote

Subject: NMP-ACA (7-Amino-3-[(1-methylpyrrolidinio)methyl]-3-cephem-4-carboxylate) CAS

No: 103296-32-8 (Inner salt) / 103296-33-9 (HCl salt) Application: Pharmaceutical Reference

Standards, Impurity Profiling, and API Synthesis Intermediates.[1]

Executive Summary & Scientific Context
NMP-ACA (often referred to as the "Cefepime Intermediate" or "Impurity E") is a zwitterionic

cephalosporin intermediate. Chemically, it consists of a beta-lactam core (7-ACA backbone)

modified at the C-3 position with a quaternary N-methylpyrrolidinium group.[1]

Why Handling is Critical: The stability of NMP-ACA is governed by two competing degradation

mechanisms:

Beta-Lactam Hydrolysis: The strained four-membered lactam ring is highly susceptible to

hydrolytic ring-opening, driven by moisture and catalyzed by extremes in pH.[1]

Hygroscopicity of the Quaternary Salt: The charged pyrrolidinium moiety makes the solid

highly hygroscopic. Absorbed atmospheric water creates a localized aqueous micro-
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environment, accelerating the hydrolysis of the beta-lactam ring (autocatalytic degradation).

[1]

Therefore, the storage protocol must prioritize moisture exclusion and low-temperature

preservation to maintain potency and prevent the formation of ring-open degradation products.

[1]

Physicochemical Properties & Hazards[1][2]
Property

Specification /
Characteristic

Implications for Handling

Physical State
White to off-white crystalline

powder

Prone to static; handle with

powder funnels.[1]

Hygroscopicity
High (Deliquescent in high

humidity)

CRITICAL: Must be weighed in

low-humidity environments

(<40% RH).

Thermal Stability
Unstable > 25°C for prolonged

periods

Store at 2-8°C.[1] Transport

with cold packs recommended.

Solubility
Soluble in water, MeOH;

Insoluble in non-polar solvents

Reconstitute only immediately

before analysis.[1]

Chemical Hazard Beta-Lactam Sensitizer

Safety: Potential allergen.[1]

Use dedicated PPE (gloves,

mask) to prevent inhalation or

contact dermatitis.[1]

Storage Protocol: The "Cold-Dry" Chain[1]
To ensure the integrity of NMP-ACA samples, a rigorous "Cold-Dry" chain of custody must be

maintained from receipt to utilization.[1]

A. Receipt and Inspection[3]
Immediate Action: Upon receipt, inspect the shipment for thermal indicators. If the sample

was shipped ambient during summer months without thermal protection, quarantine and test

for purity.[1]
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Vessel Integrity: Ensure the vial seal is intact. Any compromise in the seal allows moisture

ingress, likely degrading the sample.[1]

B. Long-Term Storage Conditions[1][3]
Temperature:+2°C to +8°C (Standard Refrigeration).

Note: While -20°C is acceptable, it increases the risk of condensation upon thawing. 2-8°C

is optimal for active working standards.[1]

Atmosphere: Desiccated.[1]

Store the primary vial inside a secondary container (e.g., a screw-top jar) containing active

desiccant (Silica Gel or Molecular Sieves).[1]

Light: Protect from light.[1][2] The beta-lactam core is photosensitive. Store in amber vials or

wrap secondary containers in foil.

C. Workflow Visualization
The following diagram illustrates the critical decision pathways for NMP-ACA sample

management.

Sample Receipt
(Check Seal/Temp)

Quarantine
(If Seal Broken)Damaged/Hot

Storage
(2-8°C + Desiccant)

Intact

Equilibration
(Warm to RT Sealed)Required for Use

Weighing
(Low Humidity)

No Condensation

Reseal Immediately
Immediate Analysis

(HPLC/NMR)
Dissolve < 15 mins

Click to download full resolution via product page

Figure 1: Logic flow for NMP-ACA sample handling, emphasizing the critical equilibration step

to prevent condensation.
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Objective: Minimize exposure to atmospheric moisture and prevent hydrolysis during sample

preparation.

Step 1: Thermal Equilibration (Crucial)[1]
Procedure: Remove the NMP-ACA vial from the refrigerator and place it in a desiccator at

Room Temperature (20-25°C).

Duration: Allow 30–60 minutes for the vial to reach ambient temperature.

Why? Opening a cold vial in a warm room causes immediate condensation of atmospheric

moisture onto the hygroscopic powder. This water will initiate hydrolysis inside the storage

vial, ruining the remaining stock.[1]

Step 2: Weighing[1]
Environment: Perform weighing in a humidity-controlled environment (RH < 40%) or a glove

box if available.

Tools: Use anti-static weighing boats and plastic spatulas (metal can induce static discharge

with fine powders).

Technique:

Open vial.[1]

Withdraw required amount.[1]

Immediately reseal the vial.

Purge the vial headspace with dry Nitrogen or Argon before final closure (optional but

recommended for reference standards).

Step 3: Reconstitution (Solubilization)[1]
Solvent Choice:

NMR: D₂O (Analyze immediately; half-life in D₂O is limited).
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HPLC: Mobile Phase A (typically Phosphate Buffer/Acetonitrile mixes).

Stability in Solution:

NMP-ACA is unstable in solution.[1]

Rule of Thumb: Inject samples within 2 hours of dissolution if kept at 25°C, or within 8

hours if kept at 4°C in an autosampler.

Do not store stock solutions overnight.[1] Prepare fresh daily.

Degradation Mechanism & Stability Indicators[1]
Understanding how the sample fails allows for better troubleshooting.

The Hydrolysis Pathway
The primary degradation route is the attack of water on the beta-lactam carbonyl.
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Figure 2: Simplified degradation pathway.[1] The rate-limiting step is moisture contact, leading

to irreversible ring opening.[1]
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Stability Data Summary (Estimated)
Condition Form Stability Estimate Recommendation

Solid, -20°C Powder > 2 Years Long-term archive.[1]

Solid, 2-8°C Powder 12 Months Active use storage.[1]

Solid, 25°C (Ambient) Powder < 1 Month
Avoid prolonged

exposure.[1]

Solution (pH 7), 25°C Liquid < 4 Hours Analyze immediately.

Solution (pH 7), 4°C Liquid < 12 Hours
Autosampler max

duration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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